Cas no 1178117-92-4 (2-(4-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine)

2-(4-Fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine is a fluorinated benzodiazole derivative with a primary amine functional group, offering versatile reactivity for synthetic applications. Its structure combines a benzodiazole core with a fluoro substituent at the 4-position, enhancing electronic properties and potential binding interactions. The methyl group at the 1-position improves stability, while the ethanamine side chain provides a flexible linker for further modifications. This compound is valuable in medicinal chemistry and materials science, particularly as a building block for designing fluorinated heterocycles or bioactive molecules. Its well-defined structure and functional group compatibility make it suitable for precise synthetic routes. Storage under inert conditions is recommended to preserve amine reactivity.
2-(4-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine structure
1178117-92-4 structure
Product Name:2-(4-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine
CAS No:1178117-92-4
MF:C10H12FN3
MW:193.220785140991
CID:5176935
PubChem ID:50988368
Update Time:2025-05-24

2-(4-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine
    • 2-(4-Fluoro-1-methylbenzimidazol-2-yl)ethanamine
    • 2-(4-Fluoro-1-methyl-1H-benzoimidazol-2-yl)-ethylamine
    • Inchi: 1S/C10H12FN3/c1-14-8-4-2-3-7(11)10(8)13-9(14)5-6-12/h2-4H,5-6,12H2,1H3
    • InChI Key: CGPYMQNARPEMFO-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2=C1N=C(CCN)N2C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 200
  • XLogP3: 0.9
  • Topological Polar Surface Area: 43.8

2-(4-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-145753-0.05g
2-(4-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine
1178117-92-4
0.05g
$888.0 2023-06-08
Enamine
EN300-145753-0.1g
2-(4-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine
1178117-92-4
0.1g
$930.0 2023-06-08
Enamine
EN300-145753-0.25g
2-(4-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine
1178117-92-4
0.25g
$972.0 2023-06-08
Enamine
EN300-145753-0.5g
2-(4-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine
1178117-92-4
0.5g
$1014.0 2023-06-08
Enamine
EN300-145753-1.0g
2-(4-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine
1178117-92-4
1g
$1057.0 2023-06-08
Enamine
EN300-145753-2.5g
2-(4-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine
1178117-92-4
2.5g
$2071.0 2023-06-08
Enamine
EN300-145753-5.0g
2-(4-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine
1178117-92-4
5g
$3065.0 2023-06-08
Enamine
EN300-145753-10.0g
2-(4-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine
1178117-92-4
10g
$4545.0 2023-06-08
Enamine
EN300-145753-50mg
2-(4-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine
1178117-92-4
50mg
$888.0 2023-09-29
Enamine
EN300-145753-100mg
2-(4-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine
1178117-92-4
100mg
$930.0 2023-09-29

Additional information on 2-(4-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine

2-(4-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine

2-(4-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine is a highly specialized organic compound with the CAS registry number 1178117-92-4. This compound belongs to the class of benzodiazoles, which are aromatic heterocyclic compounds with significant applications in various fields of chemistry and pharmacology. The structure of this compound is characterized by a benzodiazole ring substituted with a fluorine atom and a methyl group, along with an ethanamine moiety attached at the 2-position of the benzodiazole ring.

The synthesis of 2-(4-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-amines involves a series of intricate chemical reactions, including nucleophilic substitutions, condensations, and reductions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, making it more environmentally friendly and cost-effective.

One of the most promising applications of 2-(4-fluoro-1-methyl-1H-benzodiazolyl)ethanamines lies in the field of medicinal chemistry. This compound has been identified as a potential lead molecule for drug development due to its unique pharmacological properties. Studies have shown that it exhibits significant antioxidant activity, which makes it a candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, 2-(4-fluoro-benzodiazolyl)ethanamines have also demonstrated remarkable anti-inflammatory effects. Preclinical studies suggest that this compound can inhibit key inflammatory pathways, making it a potential therapeutic agent for conditions like arthritis and inflammatory bowel disease. The incorporation of the fluorine atom in the benzodiazole ring enhances its bioavailability and stability, further supporting its suitability for pharmaceutical applications.

The structural versatility of benzodiazoles allows for extensive modifications to tailor their properties for specific applications. For instance, substituting the fluorine atom with other halogens or electron-withdrawing groups can significantly alter the electronic characteristics of the molecule. Recent research has focused on exploring these modifications to enhance the compound's selectivity and efficacy in biological systems.

Another area where benzodiazole derivatives have shown promise is in materials science. The aromaticity and conjugation within the benzodiazole ring make these compounds ideal candidates for use in organic electronics. Specifically, 2-(4-fluoro-benzodiazolyl)ethanamines have been investigated as components in organic light-emitting diodes (OLEDs) due to their excellent electroluminescent properties. Their ability to emit light at specific wavelengths makes them valuable for display technologies.

The study of benzodiazole-based compounds has also extended into catalysis. Researchers have discovered that certain derivatives can act as efficient catalysts in various organic reactions, such as cross-couplings and oxidations. The presence of the methyl group in this compound enhances its catalytic activity by stabilizing transition states through steric effects.

From an environmental perspective, understanding the fate and behavior of benzodiazole derivatives in natural systems is crucial. Recent studies have evaluated their biodegradability and toxicity to aquatic organisms. Results indicate that these compounds exhibit low toxicity at environmentally relevant concentrations, suggesting their potential for safe use in industrial and agricultural applications.

In conclusion, 2-(4-fluoro-benzodiazolyl)ethanamines (CAS No 1178117924) is a multifaceted compound with diverse applications across chemistry, pharmacology, materials science, and catalysis. Its unique structure endows it with exceptional properties that continue to drive innovative research and development efforts. As scientific understanding advances, this compound holds immense potential for contributing to breakthroughs in various fields.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.